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Compound of Interest

Compound Name: Spiro-NPB

Cat. No.: B1394941

Disclaimer: A comprehensive, officially recognized Material Safety Data Sheet (MSDS) or
Safety Data Sheet (SDS) for Spiro-NPB (N,N'-di(naphthalen-1-yl)-N,N'-bis(phenyl)-2,2'-
dimethylbenzidine) is not publicly available at the time of this writing. The following information
has been compiled from publicly accessible databases and supplier information and should be
used as a general guide only. Researchers and professionals are strongly advised to consult
with their institution's Environmental Health and Safety (EHS) department and to handle this
chemical with the care appropriate for a novel substance with unknown long-term toxicological

properties.

This guide is intended for researchers, scientists, and drug development professionals who
may handle Spiro-NPB. It provides an overview of the known properties and general safety
precautions.

Chemical and Physical Properties

Spiro-NPB is a complex organic molecule commonly used as a hole transport material in
organic light-emitting diodes (OLEDS). Its physical and chemical properties are summarized
below.
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Property Value Source
N,N'-di(naphthalen-1-yI)-N,N'-

Chemical Name bis(phenyl)-2,2'- N/A
dimethylbenzidine
Spiro-NPB, 2,2"-Dimethyl-N,N'-
di-[(1-naphthyl)-N,N'-

Synonyms ) K P y)- N/A
diphenyl]-1,1'-biphenyl-4,4'-
diamine, a-NPD

CAS Number 495416-60-9 N/A

Molecular Formula Cs7H3sN2 N/A

Molecular Weight 750.93 g/mol N/A

Appearance White to off-white powder N/A
Soluble in organic solvents

N such as chloroform,

Solubility N/A
tetrahydrofuran, and toluene.
Insoluble in water.

Melting Point Not available N/A

Boiling Point Not available N/A

Flash Point Not available N/A

Hazard Identification and Classification

Due to the lack of a formal SDS, a definitive hazard classification for Spiro-NPB is not

available. However, based on its structure as a complex aromatic amine, the following potential

hazards should be considered:

» Acute Toxicity: The acute toxicity of Spiro-NPB is unknown. As a general precaution, it

should be treated as potentially harmful if ingested, inhaled, or in contact with skin.

» Skin and Eye Irritation: May cause skin and eye irritation upon contact.
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o Respiratory Irritation: Inhalation of dust particles may cause respiratory tract irritation.

« Chronic Toxicity: The long-term health effects of exposure to Spiro-NPB have not been
studied. Aromatic amines as a class can have varied toxicological profiles, with some being
known carcinogens or having other target organ effects.

It is prudent to handle Spiro-NPB as a substance of unknown toxicity and to minimize all
routes of exposure.

Handling and Storage
Adherence to standard laboratory safety protocols is essential when handling Spiro-NPB.

o Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, especially when handling the powder or preparing solutions.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).
o Skin and Body Protection: Wear a lab coat.

o Hygiene Measures: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, follow these general first-aid guidelines and seek medical attention.
¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Accidental Release and Disposal Measures

o Spill Cleanup: For small spills of the solid material, carefully sweep up and place in a sealed
container for disposal. Avoid generating dust. For solutions, absorb with an inert material
(e.g., vermiculite, sand) and place in a sealed container for disposal.

» Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. As
a substance with unknown environmental effects, it should not be released into the
environment.

Experimental Protocols

Specific experimental protocols for the safety assessment of Spiro-NPB are not available. The
following are general experimental procedures for the characterization of such materials in a
research setting.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
¢ Objective: To determine the purity of a Spiro-NPB sample.
» Materials:

o Spiro-NPB sample

o HPLC-grade solvents (e.g., acetonitrile, tetrahydrofuran)

o HPLC system with a suitable column (e.g., C18 reverse-phase) and UV detector.
» Procedure:

1. Prepare a stock solution of the Spiro-NPB sample in a suitable solvent at a known
concentration (e.g., 1 mg/mL).
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2. Prepare a series of dilutions from the stock solution for calibration.

3. Set up the HPLC method, including the mobile phase composition (isocratic or gradient),
flow rate, column temperature, and UV detection wavelength (determined from the UV-Vis
spectrum of Spiro-NPB).

4. Inject the calibration standards and the sample solution into the HPLC system.

5. Analyze the resulting chromatograms to identify the main peak corresponding to Spiro-
NPB and any impurity peaks.

6. Calculate the purity of the sample based on the relative peak areas.
Protocol 2: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy
o Objective: To confirm the chemical structure of the synthesized or purchased Spiro-NPB.
o Materials:
o Spiro-NPB sample
o Deuterated solvent (e.g., CDCls, DMSO-ds)
o NMR spectrometer.
e Procedure:

1. Dissolve a small amount of the Spiro-NPB sample in the chosen deuterated solvent in an
NMR tube.

2. Acquire *H and 3C NMR spectra.
3. Process the spectra (Fourier transform, phase correction, baseline correction).

4. Analyze the chemical shifts, integration values, and coupling patterns in the *H NMR
spectrum and the chemical shifts in the 133C NMR spectrum.
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5. Compare the experimental spectra with the expected spectra based on the known
structure of Spiro-NPB to confirm its identity.

Visualizations

The following diagrams illustrate general laboratory workflows relevant to the handling of
chemical substances like Spiro-NPB.

Caption: A general workflow for the safe handling of chemicals in a laboratory setting.

Caption: A logical flow for responding to a chemical spill in a laboratory.

 To cite this document: BenchChem. [An In-depth Technical Guide on the Material Safety of
Spiro-NPB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1394941#spiro-npb-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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